Cas no 17626-75-4 (2-Propylthiazole)

2-Propylthiazole is a heterocyclic organic compound characterized by a thiazole ring substituted with a propyl group at the 2-position. This compound is notable for its role as a flavor and fragrance intermediate, contributing to the sensory profiles of various food and cosmetic products. Its chemical stability and distinct aromatic properties make it valuable in synthetic applications, particularly in the production of savory or roasted flavor notes. The compound’s well-defined structure and purity ensure consistent performance in formulations. Additionally, its compatibility with other aroma chemicals allows for versatile use in complex mixtures. 2-Propylthiazole is typically handled under standard laboratory conditions, requiring appropriate ventilation and protective measures.
2-Propylthiazole structure
2-Propylthiazole structure
Product Name:2-Propylthiazole
CAS No:17626-75-4
MF:C6H9NS
MW:127.207360029221
MDL:MFCD00053154
CID:87872
Update Time:2026-05-14

2-Propylthiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Propylthiazole
    • 2-n-Propylthiazole
    • 2-propyl-1,3-thiazole
    • 2-Normal-Propyl
    • 2-propyl-thiazol
    • Thiazole, 2-propyl-
    • 3-propyl-1,3-thiazole
    • 2-Normal-propyl thiazole
    • 2-PROPYL THIAZOLE
    • 2-n-Propylthiazole,99%
    • 2-Propyl-1,3-thiazole 97%
    • CMOIEFFAOUQJPS-UHFFFAOYSA-N
    • T395979VRL
    • 2-propylthiazol
    • Thiazole,2-propyl-
    • 2-Propyl-1,3-thiazole #
    • 9241AA
    • SBB055797
    • 2-Propyl-1,3-thiazole, AldrichCPR
    • P1837
    • W-1
    • MDL： MFCD00053154
    • Inchi： 1S/C6H9NS/c1-2-3-6-7-4-5-8-6/h4-5H,2-3H2,1H3
    • InChI Key： CMOIEFFAOUQJPS-UHFFFAOYSA-N
    • SMILES： S1C([H])=C([H])N=C1C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 127.04600
  • Monoisotopic Mass: 127.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.047
  • Boiling Point: 172°C(lit.)
  • Flash Point: 53 ºC
  • Refractive Index: 1.5055
  • PSA: 41.13000
  • LogP: 2.09560
  • Solubility: Not available

2-Propylthiazole Security Information

2-Propylthiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Propylthiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068608-10g
2-Propyl-1,3-thiazole
 17626-75-4 97%
10g
 ￡80.00 2022-03-01
Fluorochem
068608-25g
2-Propyl-1,3-thiazole
 17626-75-4 97%
25g
 ￡159.00 2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1837-25G
2-Propylthiazole
 17626-75-4 >98.0%(GC)
25G
 ¥1,690.00 2021-05-19
Fluorochem
068608-1g
2-Propyl-1,3-thiazole
 17626-75-4 97%
1g
 ￡15.00 2022-03-01
Fluorochem
068608-5g
2-Propyl-1,3-thiazole
 17626-75-4 97%
5g
 ￡48.00 2022-03-01
Chemenu
CM190299-25g
2-Propyl-1,3-thiazole
 17626-75-4 98%
25g
 $70 2023-01-07
Apollo Scientific
OR8147-5g
2-Propyl-1,3-thiazole
 17626-75-4 97%
5g
 £78.00 2023-09-02
Apollo Scientific
OR8147-25g
2-Propyl-1,3-thiazole
 17626-75-4 97%
25g
 £228.00 2023-09-02
Chemenu
CM190299-10g
2-Propyl-1,3-thiazole
 17626-75-4 98%
10g
 $102 2021-08-05
Chemenu
CM190299-25g
2-Propyl-1,3-thiazole
 17626-75-4 98%
25g
 $204 2021-08-05

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